2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C15H14ClNOS2/c1-19-14-4-2-3-12(9-14)17-15(18)10-20-13-7-5-11(16)6-8-13/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: XJTQUAPBDDFBCV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CSC2=CC=C(C=C2)Cl
• Molecular Formula: C15H14ClNOS2
• Molecular Weight: 323.9 g/mol

Description

2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide, also known as CMTPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CMTPA is a thioamide derivative and has been synthesized using various methods.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide has been studied for its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and material science. In medicinal chemistry, 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide has been investigated for its anticancer properties. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of enzymes involved in cancer cell proliferation.
In pharmaceuticals, 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide has been studied for its potential use as a drug delivery agent. It has been shown to improve the solubility and bioavailability of poorly soluble drugs, thereby enhancing their therapeutic efficacy.
In material science, 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide has been explored for its use as a corrosion inhibitor. It has been found to inhibit the corrosion of metals and alloys in acidic and alkaline environments.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide is not fully understood. However, studies have suggested that it exerts its biological effects by interacting with specific molecular targets. In cancer cells, 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide has been shown to inhibit the activity of enzymes involved in cancer cell proliferation, such as topoisomerase II and DNA polymerase. It also induces apoptosis by activating caspase-3 and caspase-9.
In drug delivery, 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide has been found to improve the solubility and bioavailability of poorly soluble drugs by forming inclusion complexes with them. These inclusion complexes enhance the dissolution rate and permeability of drugs, thereby improving their therapeutic efficacy.
Biochemical and Physiological Effects:
2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide has been shown to have several biochemical and physiological effects. In cancer cells, it inhibits the activity of enzymes involved in cancer cell proliferation and induces apoptosis. In addition, it has been found to inhibit the migration and invasion of cancer cells.
In drug delivery, 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide has been shown to improve the solubility and bioavailability of poorly soluble drugs. It has also been found to enhance the stability of drugs in biological fluids.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide is its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and material science. It has been shown to have anticancer properties, improve drug solubility and bioavailability, and inhibit corrosion.
However, there are also limitations to the use of 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide in lab experiments. One limitation is its potential toxicity, which needs to be carefully evaluated before its use in biological systems. In addition, the synthesis of 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide can be challenging, and its purity needs to be carefully monitored to ensure accurate results.

Future Directions

There are several future directions for the study of 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide. In medicinal chemistry, further studies are needed to elucidate its mechanism of action and optimize its anticancer properties. In addition, studies are needed to evaluate its potential use as a drug delivery agent for various therapeutic applications.
In material science, further studies are needed to explore its potential use as a corrosion inhibitor for various metals and alloys. In addition, studies are needed to evaluate its effectiveness in different environmental conditions.
Overall, 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide is a promising chemical compound that has potential applications in various fields. Further research is needed to fully understand its mechanism of action and optimize its properties for various applications.

Synthesis Methods

2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide can be synthesized using different methods. One of the most common methods is the reaction of 4-chlorobenzenethiol with 3-methylthiophenylacetic acid in the presence of thionyl chloride and triethylamine. This reaction results in the formation of 2-[(4-chlorophenyl)thio]-N-[3-(methylthio)phenyl]acetamide as a white solid with a melting point of 155-157°C.